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Compound of Interest

Compound Name: Dalbergioidin

Cat. No.: B157601 Get Quote

Essential Safety and Handling Guide for
Dalbergioidin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Dalbergioidin. Given the limited availability of a comprehensive Safety Data Sheet (SDS), this

document outlines a conservative approach based on the chemical's classification as a

flavonoid and isoflavanone, and its physical form as a powder.

Hazard Identification and Physicochemical
Properties
As of this writing, a formal Globally Harmonized System (GHS) classification for Dalbergioidin
has not been established, and detailed toxicity data are not available.[1] Therefore, it is prudent

to treat Dalbergioidin as a potentially hazardous substance. It is a flavonoid compound,

specifically an isoflavanone.[2]

Physicochemical Data:
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Property Value Source

CAS Number 30368-42-4 [3][4]

Molecular Formula C₁₅H₁₂O₆ [3][4]

Molecular Weight 288.25 g/mol [3][4]

Physical Form Powder [3][5]

Purity Typically ≥95% - 99% [3][5]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[5]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, robust personal protective equipment should be worn at

all times when handling Dalbergioidin. The following PPE is recommended based on general

guidelines for handling powdered chemicals and isoflavones:[6][7]

Equipment Specification Rationale

Hand Protection Nitrile gloves

Protects against skin contact.

Inspect gloves before use and

change frequently.

Eye/Face Protection
Safety goggles with side-

shields or a face shield

Prevents eye contact with

airborne powder or splashes.

Skin and Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

engineering controls are

insufficient or if handling large

quantities.

Minimizes inhalation of the

powder.
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Safe Handling and Operational Plan
Adherence to standard laboratory safety protocols is essential.[8] The following step-by-step

procedures should be followed when working with Dalbergioidin:

Engineering Controls:

Work in a well-ventilated laboratory.

When weighing or transferring the powder, use a chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.[9]

Handling Procedures:

Preparation: Designate a specific area for handling Dalbergioidin. Cover the work surface

with absorbent, disposable bench paper.[9]

Weighing: If possible, weigh the powder inside a fume hood. Use a weigh boat to prevent

spillage.[9] Keep the container closed when not in use.[9]

Dissolving: When preparing solutions, add the solvent to the powder slowly to avoid

splashing. Once in solution, the risk of aerosolization is significantly reduced.[9]

Decontamination: Clean the work area thoroughly after use. Use a wet cleaning method or a

HEPA-filtered vacuum to clean up any powder.[10] Avoid dry sweeping, which can generate

dust.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[8]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
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Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Disposal Plan
Specific disposal guidelines for Dalbergioidin are not readily available. Therefore, general

procedures for the disposal of chemical waste must be followed.

Solid Waste: Collect waste Dalbergioidin powder and any contaminated materials (e.g.,

weigh boats, gloves, bench paper) in a clearly labeled, sealed container for hazardous

chemical waste.

Liquid Waste: Collect solutions of Dalbergioidin in a labeled, sealed container for hazardous

liquid chemical waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols and to arrange for waste pickup. Do not dispose of Dalbergioidin down

the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Dalbergioidin in a

laboratory setting.
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Caption: Workflow for the safe handling of Dalbergioidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

